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Introduction
VUAA1 (N-(4-Ethylphenyl)-2-{[4-ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)

is a synthetic small molecule that acts as a potent allosteric agonist of the insect odorant

receptor co-receptor (Orco).[1][2] The Orco protein is a highly conserved ion channel that forms

a heteromeric complex with conventional odorant receptors (ORs) and is essential for olfaction

in most insect species.[3][4] By directly and persistently activating the Orco channel, VUAA1
effectively hijacks the insect's sense of smell, leading to sensory overload and potent

behavioral disruption.[1][3] This unique mode of action makes VUAA1 and its analogs valuable

research tools and potential active ingredients for novel vector control strategies aimed at

disrupting host-seeking, mating, and oviposition behaviors.

These application notes provide an overview of the practical uses of VUAA1 in a research

context, complete with quantitative data and detailed experimental protocols for key assays.

Mechanism of Action: Orco Agonism
VUAA1's primary molecular target is the Orco ion channel. Unlike conventional odorants that

bind to specific ORs, VUAA1 binds to a distinct allosteric site on the Orco protein itself. This

binding forces the channel to open, leading to a constant influx of cations and depolarization of
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the olfactory sensory neuron. This sustained activation occurs even in the absence of a

conventional OR, demonstrating that the Orco subunit can form a functional ion channel on its

own.[3][4] The result is a powerful and persistent activation of the olfactory system, which

insects perceive as an overwhelming and repellent stimulus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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